BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Synthesis and
Structural Elucidation of C31H26CIN303

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C31H26CIN303

Cat. No.: B12140327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural
elucidation of the compound with the molecular formula C31H26CIN303. This molecule is
identified as APJ receptor agonist 1, a potent agonist for the apelin receptor, with potential
applications in cardiovascular research.

Compound Identification

Property Value

Molecular Formula C31H26CIN303

[1,1'-Biphenyl]-2-carboxylic acid, 2'-(1H-
IUPAC Name benzimidazol-2-yl)-6'-chloro-4-[[[(1R)-1-
phenylbutyl]amino]carbonyl]-, (1S)-

CAS Number 2287153-38-0
Molecular Weight 524.01 g/mol
Synthesis

The synthesis of APJ receptor agonist 1 involves a multi-step process culminating in the
formation of the biphenyl-benzimidazole scaffold and subsequent amidation. While the direct
experimental protocol from a peer-reviewed journal article is not readily available in the public
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domain, the synthesis can be inferred from patent literature, specifically patent WO
2018/097944 A1, which discloses the preparation of related compounds. The general synthetic
strategy involves the coupling of a substituted biphenyl carboxylic acid with a functionalized
benzimidazole derivative.

A plausible synthetic route, based on common organic chemistry methodologies for similar
structures, is outlined below.

Logical Synthesis Workflow
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Biphenyl Carboxylic Acid Synthesis

Substituted Phenylboronic Acid
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 To cite this document: BenchChem. [In-Depth Technical Guide: Synthesis and Structural
Elucidation of C31H26CIN303]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12140327#c31h26¢In303-synthesis-and-structural-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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